Cas no 113365-36-9 (4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile)

4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile is a high-purity organic compound featuring a central ethylene glycol bridge linking two benzonitrile groups. This structure imparts unique reactivity and versatility, making it valuable as a precursor in organic synthesis, particularly for constructing complex aromatic frameworks. The presence of both hydroxyl and nitrile functional groups allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. Its rigid yet flexible backbone contributes to controlled molecular assembly, while its stability under various conditions ensures reliable performance in synthetic workflows. The compound is characterized by consistent purity and well-defined properties, supporting reproducible results in research and industrial applications.
4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile structure
113365-36-9 structure
Product Name:4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile
CAS No:113365-36-9
MF:C16H12N2O2
MW:264.278683662415
CID:1094076
PubChem ID:13107672
Update Time:2025-10-14

4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile
    • 1,2-DI(P-CYANOPHENYL)-ETHAN-1,2-DIOL
    • 4-[2-(4-cyanophenyl)-1,2-dihydroxyethyl]benzonitrile
    • 1,2-bis(4-cyanophenyl)-1,2-ethandiol
    • 4,4'-(1,2-dihydroxyethane-1,2-diyl)bis(benzonitrile)
    • ACMC-20mi0d
    • AGN-PC-00KXG3
    • AK148916
    • Benzonitrile, 4,4'-(1,2-dihydroxy-1,2-ethanediyl)bis-
    • CTK0C9833
    • SureCN3696286
    • SCHEMBL3696286
    • DTXSID70518369
    • 113365-36-9
    • MDL: MFCD11707065
    • Inchi: 1S/C16H12N2O2/c17-9-11-1-5-13(6-2-11)15(19)16(20)14-7-3-12(10-18)4-8-14/h1-8,15-16,19-20H
    • InChI Key: DJWDNMGLWDUONJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C#N)=CC=1)C(C1C=CC(C#N)=CC=1)O

Computed Properties

  • Exact Mass: 264.08996
  • Monoisotopic Mass: 264.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 88Ų

Experimental Properties

  • PSA: 88.04

4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12179087-1g
4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile
113365-36-9 97%
1g
$411 2024-07-23
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